N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine

• IUPAC Name: N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine
• InChI: InChI=1S/C12H16N4O/c1-4-10-5-11(15-7-14-10)13-6-12-16-8(2)9(3)17-12/h5,7H,4,6H2,1-3H3,(H,13,14,15)
• InChI Key: BDVKTTRAYARHPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)NCC2=NC(=C(O2)C)C
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine is not well understood. However, it is believed to exert its effects through the inhibition of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial, antiviral, and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine in lab experiments is its ability to selectively target certain enzymes and proteins, making it a useful tool for studying various cellular processes. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, inflammation, and other diseases. Another direction is to explore its potential as an antimicrobial, antiviral, and antifungal agent. Additionally, more research is needed to fully understand its mechanism of action and to develop safer and more effective derivatives.

Synthesis Methods

The synthesis of N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine involves the reaction of 4,6-dichloro-5-ethylpyrimidine-2-amine with 4,5-dimethyl-2-oxazoline in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to the final product through a series of steps.

Scientific Research Applications

N-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-6-ethylpyrimidin-4-amine has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In addition, it has also been studied for its antimicrobial, antiviral, and antifungal properties.